Cas no 10024-57-4 (Dodecanoic acid,4-methylphenyl ester)

Dodecanoic acid,4-methylphenyl ester Properties

Names and Identifiers

• Dodecanoic acid,4-methylphenyl ester
• (4-methylphenyl) dodecanoate
• PARA-TOLYL LAURATE
• p-tolyl laurate
• 4-Methylphenyl dodecanoate
• 4-methylphenyl laurate
• Cresyl dodecanoate, p-
• Cresyl laurate, p-
• Lauric acid, p-tolyl ester
• Laurinsaeure-p-tolylester
• Methylphenyl dodecanoate, p-
• SBB061478
• Tolyl dodecanoate, P-
• Tolyl laurate, p-
• +Expand

• InChIKey： GRSHNQARIXQRDQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H30O2/c1-3-4-5-6-7-8-9-10-11-12-19(20)21-18-15-13-17(2)14-16-18/h13-16H,3-12H2,1-2H3
• SMILES： CCCCCCCCCCCC(OC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 290.2247
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 12
• Monoisotopic Mass: 290.225
• Heavy Atom Count: 21
• Complexity: 254
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 5.82130
• PSA: 26.3
• Refractive Index: 1.487
• Boiling Point: 381.9°Cat760mmHg
• Flash Point: 127.5°C
• FEMA: 3076 | P-TOLYL LAURATE
• Density: 0.941